Cas no 1805299-05-1 (5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1805299-05-1
• MF: C₉H₁₁F₃N₂O₂
• MW: 236.191052675247
• CID: 4843227
• Update Time: 2025-05-24

5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C9H11F3N2O2/c1-5-6(2-13)3-14-8(7(5)4-15)16-9(10,11)12/h3,15H,2,4,13H2,1H3
• InChI Key： GLORWBQSYWZLJZ-UHFFFAOYSA-N
• SMILES： FC(OC1C(CO)=C(C)C(=CN=1)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• XLogP3: 0.7
• Topological Polar Surface Area: 68.4

Additional information on 5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-methanol

Introduction to 5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1805299-05-1)

5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1805299-05-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines a pyridine core with functional groups that make it a versatile intermediate in the synthesis of bioactive molecules. The presence of an aminomethyl group, a methyl substituent, and a trifluoromethoxy moiety imparts unique chemical properties that are exploited in various synthetic pathways.

The pyridine-3-methanol backbone of this compound not only contributes to its solubility and reactivity but also plays a crucial role in its interaction with biological targets. Pyridine derivatives are well-documented for their pharmacological significance, often serving as key structural elements in drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The specific arrangement of substituents in 5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-methanol enhances its potential as a building block for more complex pharmacophores.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to the favorable properties of fluorine atoms, such as increased metabolic stability and improved binding affinity. The trifluoromethoxy group in this compound is a prime example of how fluorine can be leveraged to enhance drug efficacy. This moiety has been extensively studied for its ability to modulate the electronic properties of molecules, thereby influencing their interactions with biological receptors.

The aminomethyl group provides a site for further functionalization, allowing chemists to attach additional pharmacophores or modify existing ones. This flexibility makes 5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-methanol a valuable asset in drug discovery pipelines. Researchers have utilized similar scaffolds to develop novel compounds with improved pharmacokinetic profiles and reduced side effects.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies suggest that the combination of the aminomethyl, methyl, and trifluoromethoxy groups creates a favorable binding pocket for enzymes and receptors involved in critical biological pathways. These insights have guided the design of targeted inhibitors and modulators, which are essential for treating complex diseases.

The synthesis of 5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-methanol involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are crucial for producing compounds that meet the stringent requirements of pharmaceutical applications.

One notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are frequently implicated in cancer and inflammatory diseases. The pyridine core and the electron-withdrawing effects of the trifluoromethoxy group make this compound an attractive candidate for designing selective kinase inhibitors. Preliminary studies have shown promising results in inhibiting aberrantly active kinases associated with various diseases.

Another area where this compound has shown promise is in antiviral research. The ability to modify the pyridine scaffold allows for the creation of molecules that can interfere with viral replication cycles. The unique electronic properties imparted by the fluorinated group enhance binding affinity to viral proteins, making it an effective tool against emerging infectious agents.

The growing interest in personalized medicine has also driven research into novel derivatives of 5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-methanol. By tailoring the substituents to target specific genetic markers or disease subtypes, researchers aim to develop therapies that are more effective and personalized to individual patients. This approach aligns with the broader trend toward precision medicine, which holds immense potential for improving patient outcomes.

In conclusion, 5-(Aminomethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1805299-05-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional groups make it a valuable intermediate for synthesizing bioactive molecules with therapeutic potential. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in drug discovery and development.